Cas no 87177-04-6 (5-Pyrimidinecarboxaldehyde,6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-)

• Product Name: 5-Pyrimidinecarboxaldehyde,6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-
• CAS No: 87177-04-6
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 1873075
• PubChem ID: 3284596
• Update Time: 2025-06-07

5-Pyrimidinecarboxaldehyde,6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-
• 6-amino-1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• AKOS015867307
• EN300-7833380
• 6-amino-1-methyl-5-formyluracil
• SCHEMBL2553972
• 87177-04-6

• Inchi： 1S/C6H7N3O3/c1-9-4(7)3(2-10)5(11)8-6(9)12/h2H,7H2,1H3,(H,8,11,12)
• InChI Key： VMSBYLLCLNLWEQ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C=O)=C(N)N1C)=O

Computed Properties

• Exact Mass: 169.04874109Da
• Monoisotopic Mass: 169.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 92.5Ų

Additional information on 5-Pyrimidinecarboxaldehyde,6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-

5-Pyrimidinecarboxaldehyde,6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo

The compound with CAS No 87177-04-6, known as 5-pyrimidinecarboxaldehyde,6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The molecule belongs to the pyrimidine class of heterocyclic compounds, which are widely studied for their roles in nucleic acids and various bioactive agents.

Structure and Synthesis

The structure of 5-pyrimidinecarboxaldehyde is characterized by a pyrimidine ring system with substituents that include an amino group at position 6 and a methyl group at position 1. The molecule also features a carboxaldehyde group at position 5. The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, which may extend to this molecule as well.

Chemical Properties

Chemically, 5-pyrimidinecarboxaldehyde exhibits properties typical of pyrimidines, including aromaticity and the ability to form hydrogen bonds. The presence of the carboxaldehyde group introduces additional reactivity, making the compound potentially useful in various chemical transformations. Its solubility in common solvents and stability under physiological conditions are critical factors for its application in biological systems.

Biological Activity

Research into the biological activity of 5-pyrimidinecarboxaldehyde has revealed promising results in several areas. Studies have shown that this compound may exhibit anti-inflammatory properties by modulating key enzymes involved in inflammatory pathways. Additionally, it has demonstrated potential as an anticancer agent by interfering with cellular processes such as DNA replication and apoptosis. Recent findings suggest that the compound could also play a role in neuroprotective therapies due to its ability to mitigate oxidative stress.

Applications in Drug Development

The unique combination of structural features and biological activities makes 5-pyrimidinecarboxaldehyde a valuable candidate for drug development. Pharmaceutical companies are increasingly exploring its potential as a lead compound for designing new drugs targeting chronic diseases such as cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and industry researchers are expected to accelerate the translation of this compound into clinical applications.

Future Directions

As research on 5-pyrimidinecarboxaldehyde continues to expand, there is growing interest in understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate how this compound interacts with target proteins. Furthermore, efforts are underway to optimize its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

In conclusion, 5-pyrimidinecarboxaldehyde represents a promising molecule with diverse applications in the field of medicine. Its structural versatility and biological potency make it a focal point for ongoing research aimed at harnessing its therapeutic potential.